Cas no 338428-44-7 (2-{4-Ethyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid)

• Product Name: 2-{4-Ethyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid
• CAS No: 338428-44-7
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 1070159
• PubChem ID: 767258
• Update Time: 2025-04-20

2-{4-Ethyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• (4-Ethyl-5-m-tolyl-4H-[1,2,4]triazol-3-yl-sulfanyl)acetic acid
• 2-[4-ethyl-5-(3-methylphenyl)-1,2,4-triazol-3-ylthio]acetic acid
• AC1LG98T
• AC1Q30UH
• AG-A-04913
• CTK6E9228
• MolPort-001-978-069
• SBB085371
• 2-{4-Ethyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

• Inchi： 1S/C13H15N3O2S/c1-3-16-12(10-6-4-5-9(2)7-10)14-15-13(16)19-8-11(17)18/h4-7H,3,8H2,1-2H3,(H,17,18)
• InChI Key： DTNRMUCNAHRQKI-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CC=C(C)C=2)N1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

2-{4-Ethyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles